Cas no 62319-53-3 ((2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)

• Product Name: (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• CAS No: 62319-53-3
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 2004720
• PubChem ID: 5281002
• Update Time: 2025-04-21

(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (5R)-3-((Z)-2-hydroxy-ethylidene)-7-oxo-(5rH)-4-oxa-1-aza-bicyclo[3.2.0]heptane-2c-carboxylic acid
• (E)-Clavulanic acid,BAN,INN
• augmentin
• CLA
• clavulanate
• Clavulanic acid
• (2R,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2R,3E,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Isoclavulanic acid
• CHEBI:29607
• SureCN2292022
• AC1NQXVM
• CHEBI:94565
• AT36973
• 62319-53-3
• SCHEMBL2292022
• Q27110175
• BRD-K29627430-237-01-0
• DTXSID001121437
• C11833
• (2R,3E,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid

• Inchi： 1S/C8H9NO5/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4/h1,6-7,10H,2-3H2,(H,12,13)/b4-1+/t6-,7-/m1/s1
• InChI Key： HZZVJAQRINQKSD-INJCQMSSSA-N
• SMILES： O1/C(=C/CO)/[C@H](C(=O)O)N2C(C[C@@H]12)=O

Computed Properties

• Exact Mass: 199.04807239g/mol
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives